Cas no 96648-59-8 (Decuroside V)

Decuroside V structure
Decuroside V structure
Product Name:Decuroside V
CAS No:96648-59-8
MF:C20H24O10
MW:424.398567199707
CID:815236
PubChem ID:10025355
Update Time:2025-06-22

Decuroside V Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,2-[1-(b-D-glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-3-hydroxy-,(2R,3R)-
    • (2R,3R)-2-[1-(beta-D-Glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-3-hydroxy-7H-furo[3,2-g][1]benzopyran-7-one
    • Decuroside V
    • MEGxp0_000646
    • (2R,3R)-3-Hydroxy-2-(2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)propan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
    • (2R,3R)-2-[1-(β-D-Glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-3-hydroxy-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
    • D
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2-[1-(β-D-glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-3-hydroxy-, (2R-trans)- (ZCI)
    • CS-0149121
    • BRD-K97196121-001-01-7
    • DA-52392
    • AKOS040760842
    • (2R,3R)-3-Hydroxy-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
    • ACon1_001090
    • HY-N8817
    • 96648-59-8
    • Inchi: 1S/C20H24O10/c1-20(2,30-19-17(26)16(25)15(24)12(7-21)29-19)18-14(23)9-5-8-3-4-13(22)27-10(8)6-11(9)28-18/h3-6,12,14-19,21,23-26H,7H2,1-2H3/t12-,14-,15-,16+,17-,18-,19+/m1/s1
    • InChI Key: KLPNFWKZLQAVTH-CWMWYVAESA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C(C)(C)[C@H]1[C@@H](C2C=C3C=CC(=O)OC3=CC=2O1)O

Computed Properties

  • Exact Mass: 424.13694696g/mol
  • Monoisotopic Mass: 424.13694696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 155

Experimental Properties

  • Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

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